Cas no 1805934-70-6 (3-Bromo-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile)

• Product Name: 3-Bromo-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile
• CAS No: 1805934-70-6
• MF: C₈H₄BrF₂N₃O₂
• MW: 292.03706741333
• CID: 4865708
• Update Time: 2025-10-31

3-Bromo-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile

• Inchi： 1S/C8H4BrF2N3O2/c9-7-4(8(10)11)3-6(14(15)16)13-5(7)1-2-12/h3,8H,1H2
• InChI Key： HXNKLNIVIJPJPO-UHFFFAOYSA-N
• SMILES： BrC1C(CC#N)=NC(=CC=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 3-Bromo-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile

Research Brief on 3-Bromo-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile (CAS: 1805934-70-6)

3-Bromo-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile (CAS: 1805934-70-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This nitropyridine derivative is characterized by its unique structural features, including a bromo substituent, a difluoromethyl group, and a nitrile functionality, which make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-Bromo-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile as a key building block for the synthesis of novel pyridine-based kinase inhibitors. The study highlighted the compound's reactivity in palladium-catalyzed cross-coupling reactions, enabling the efficient construction of diverse heterocyclic scaffolds. The resulting inhibitors demonstrated potent activity against a range of kinase targets, with IC50 values in the low nanomolar range, suggesting its utility in oncology drug development.

Another notable application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it was used to develop antimicrobial agents targeting resistant bacterial strains. The difluoromethyl and nitro groups were found to enhance the compound's binding affinity to bacterial enzymes, while the nitrile moiety contributed to improved metabolic stability. The study reported promising in vitro activity against methicillin-resistant Staphylococcus aureus (MRSA) and other Gram-positive pathogens.

From a synthetic chemistry perspective, 3-Bromo-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile has also been employed in the development of fluorescent probes for biological imaging. A 2023 Chemical Communications paper detailed its use in constructing nitroaromatic-based probes for detecting reactive oxygen species (ROS) in live cells. The probe's high selectivity and sensitivity were attributed to the electron-withdrawing effects of the nitro and difluoromethyl groups, which facilitated rapid ROS-induced fluorescence turn-on.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-Bromo-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile. Recent advances in flow chemistry, as described in a 2024 Organic Process Research & Development publication, have addressed some of these issues by optimizing reaction conditions and reducing byproduct formation. These improvements are expected to facilitate broader adoption of this compound in industrial and academic settings.

In conclusion, 3-Bromo-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile (CAS: 1805934-70-6) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from kinase inhibitor development to antimicrobial agent design and biological imaging. Ongoing research efforts continue to explore its full potential, with a focus on optimizing synthetic routes and expanding its utility in drug discovery programs.